Cas no 11057-45-7 (Benzoperylene)
Benzoperylene structure
Product Name:Benzoperylene
Benzoperylene Chemical and Physical Properties
Names and Identifiers
-
- Benzoperylene
- hexacyclo[11.9.1.114,18.02,7.09,23.022,24]tetracosa-1(23),2,4,6,8,10,12,14,16,18(24),19,21-dodecaene
- 11057-45-7
- CCRIS 8718
- 191-85-5
- DTXSID70172622
- Benzo[a]perylene
- 1,2-Benzoperylene
- benzo [a] perylene
- Benzo(a)perylene
- NS00122472
-
- Inchi: 1S/C24H14/c1-2-10-18-16(6-1)14-17-9-5-12-20-19-11-3-7-15-8-4-13-21(22(15)19)24(18)23(17)20/h1-14H
- InChI Key: JDPBLCQVGZLACA-UHFFFAOYSA-N
- SMILES: C12C3C=CC=CC=3C=C3C=CC=C(C4=CC=CC5=CC=CC1=C45)C=23
Computed Properties
- Exact Mass: 302.10962
- Monoisotopic Mass: 302.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 24
- Rotatable Bond Count: 0
- Complexity: 480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.313
- Boiling Point: 552.3°Cat760mmHg
- Flash Point: 282°C
- Refractive Index: 1.912
- PSA: 0
Benzoperylene Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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